Cas no 889952-13-0 (Methyl 1,4'-bipiperidine-3-carboxylate)

• Product Name: Methyl 1,4'-bipiperidine-3-carboxylate
• CAS No: 889952-13-0
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD06657457
• CID: 714369
• PubChem ID: 44607682
• Update Time: 2025-09-23

Methyl 1,4'-bipiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1,4'-Bipiperidine]-3-carboxylicacid, methyl ester
• [1,4']bipiperidinyl-3-carboxylic acid methyl ester
• 1,4'BIPIPERIDINYL-3-CARBOXYLIC ACID METHYL ESTER
• Methyl 1,4'-bipiperidine-3-carboxylate
• [1,4'-Bipiperidine]-3-carboxylic acid Methyl ester
• Methyl [1,4'-bipiperidine]-3-carboxylate
• [1,4']-Bipiperidinyl-3-carboxylic acid methyl ester
• METHYL 1,4-BIPIPERIDINE-3-CARBOXYLATE
• [1,4'-Bipiperidine]-3-carboxylic acid, Methyl ester
• Methyl [1,4 inverted exclamation mark -Bipiperidine]-3-carboxylate
• 889952-13-0
• MFCD06657457
• SY324408
• CS-0049261
• AKOS024096480
• AS-53233
• DB-078275
• P16228
• methyl 1-piperidin-4-ylpiperidine-3-carboxylate

• MDL： MFCD06657457
• Inchi： 1S/C12H22N2O2/c1-16-12(15)10-3-2-8-14(9-10)11-4-6-13-7-5-11/h10-11,13H,2-9H2,1H3
• InChI Key： KVPXVSDIYOYVKS-UHFFFAOYSA-N
• SMILES： N1(C2CCNCC2)CCCC(C(OC)=O)C1

Computed Properties

• Exact Mass: 226.16800
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 311.3±42.0 °C at 760 mmHg
• Flash Point: 142.0±27.9 °C
• PSA: 41.57000
• LogP: 0.89010
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• pka: 10.31±0.10(Predicted)

Methyl 1,4'-bipiperidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids